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Compound of Interest

Compound Name: N-Formyilglycine-d2

Cat. No.: B12379050

For researchers, scientists, and drug development professionals utilizing N-Formylglycine-d2
as an internal standard or for other research applications, this technical guide provides an in-
depth overview of its commercial availability, key technical data, and relevant experimental
protocols. N-Formylglycine-d2, the deuterated form of N-Formylglycine, is a critical tool in
guantitative analysis, particularly in mass spectrometry-based methods, offering a high degree
of accuracy for the determination of its non-deuterated counterpart in various biological
matrices.

Commercial Avalilability

N-Formylglycine-d2 is a specialized chemical and its availability is limited to suppliers
focusing on stable isotope-labeled compounds and research chemicals. The primary identified
commercial supplier is:

» MedChemExpress (MCE): MCE offers N-Formylglycine-d2 under the catalog number HY-
128735S. They position it as a deuterated labeled version of N-Formylglycine, suitable for
use as an internal standard in analytical assays.

While other suppliers such as Sigma-Aldrich and TCI Chemicals provide the non-deuterated N-
Formylglycine, their catalogs should be monitored for the potential addition of the deuterated

analog.

Technical Data
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Quantitative data for N-Formylglycine-d2 is crucial for its effective use in research. The

following table summarizes the available technical information. It is important to note that a

Certificate of Analysis (CoA) with lot-specific data should always be requested from the supplier

for the most accurate information.

Property Value Supplier Catalog Number

Chemical Name N-Formylglycine-d2 MedChemExpress HY-128735S

Molecular Formula C3H3D2NOs MedChemExpress HY-128735S

Molecular Weight 105.09 g/mol MedChemExpress HY-128735S
>95% (Assumed

Purity based on non- MedChemExpress HY-128735S
deuterated form)
Not specified

Isotopic Enrichment (Typically >98% for MedChemExpress HY-128735S
deuterated standards)

Appearance Solid MedChemExpress HY-128735S
-20°C for 1 month,

Storage Conditions -80°C for 6 months (in  MedChemExpress HY-128735S

solvent)[1]

Experimental Protocols

The primary application of N-Formylglycine-d2 is as an internal standard in quantitative mass

spectrometry. Below is a detailed protocol for a typical LC-MS/MS workflow for the

quantification of N-Formylglycine in a biological sample.

Protocol: Quantitative Analysis of N-Formylglycine by
LC-MS/MS using N-Formylglycine-d2 Internal Standard

1. Sample Preparation (Protein Precipitation)

e To 100 pL of the biological sample (e.g., plasma, cell lysate), add 10 pL of a known

concentration of N-Formylglycine-d2 internal standard solution (e.g., 1 pg/mL in methanol).
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Vortex briefly to mix.

Add 400 pL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.
Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new microcentrifuge tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 uL of the mobile phase starting condition (e.g., 95% Water
with 0.1% Formic Acid, 5% Acetonitrile with 0.1% Formic Acid).

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.
. LC-MS/MS Analysis
Liquid Chromatography (LC):

o Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 pum particle size) is
suitable.

o Mobile Phase A: 0.1% Formic Acid in Water
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient: A typical gradient would be to start at 5% B, hold for 1 minute, ramp to 95% B
over 5 minutes, hold for 2 minutes, and then return to initial conditions and equilibrate for 3
minutes.

o Flow Rate: 0.3 mL/min
o Injection Volume: 5 uL
Mass Spectrometry (MS):

o lonization Mode: Electrospray lonization (ESI) in positive mode.
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o Multiple Reaction Monitoring (MRM): The specific precursor and product ion transitions for
both N-Formylglycine and N-Formylglycine-d2 need to be determined by direct infusion
or by using a prediction tool. The transitions will be approximately:

» N-Formylglycine: Q1: m/z 104.0 -> Q3: m/z [fragment ion]
= N-Formylglycine-d2: Q1: m/z 106.0 -> Q3: m/z [corresponding fragment ion]

o Instrument Parameters: Optimize declustering potential, collision energy, and other source
parameters for maximum signal intensity.

3. Data Analysis

 Integrate the peak areas for the analyte (N-Formylglycine) and the internal standard (N-
Formylglycine-d2).

o Calculate the ratio of the analyte peak area to the internal standard peak area.

o Generate a calibration curve by plotting the peak area ratio against the concentration of a
series of known standards.

o Determine the concentration of N-Formylglycine in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
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Caption: General workflow for the quantitative analysis of N-Formylglycine using a deuterated
internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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